Cas no 771454-16-1 (2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy-)

• Product Name: 2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy-
• CAS No: 771454-16-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD04114518
• CID: 551420
• PubChem ID: 17877974
• Update Time: 2025-11-06

2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy-
• 2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy-(9CI)
• 8-methoxy-3,4-dihydro-2H-thiochromen-3-amine
• 8-METHOXY-THIOCHROMAN-3-YLAMINE,
• 8-Methoxy-thiochroman-3-ylamine
• FT-0692991
• 8-METHOXYTHIOCHROMAN-3-AMINE
• 8-METHOXY-3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN-3-AMINE
• 771454-16-1
• AB18496
• AKOS006294903
• DTXSID50591438
• 8-Methoxy-3-thiochromanamine
• DB-229713

• MDL： MFCD04114518
• Inchi： 1S/C10H13NOS/c1-12-9-4-2-3-7-5-8(11)6-13-10(7)9/h2-4,8H,5-6,11H2,1H3
• InChI Key： GJHOYAFPOGJQBS-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2CC(C1)N)OC

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 2H-1-Benzothiopyran-3-amine,3,4-dihydro-8-methoxy-

Comprehensive Analysis of 2H-1-Benzothiopyran-3-amine, 3,4-dihydro-8-methoxy- (CAS No. 771454-16-1)

The compound 2H-1-Benzothiopyran-3-amine, 3,4-dihydro-8-methoxy- (CAS No. 771454-16-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzothiopyran core with an amine and methoxy functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other heterocyclic compounds known for their therapeutic properties.

In recent years, the demand for 2H-1-Benzothiopyran-3-amine derivatives has surged due to their relevance in developing novel central nervous system (CNS) agents and anti-inflammatory drugs. The methoxy group at the 8-position enhances the molecule's solubility and bioavailability, which are critical factors in drug design. This compound is also being explored for its potential role in neuroprotective therapies, a hot topic in medical research as the global population ages and neurodegenerative diseases become more prevalent.

From a synthetic chemistry perspective, CAS No. 771454-16-1 serves as a versatile building block. Its benzothiopyran scaffold can be modified to create libraries of derivatives for high-throughput screening. This approach aligns with the growing trend of fragment-based drug discovery, where small molecular fragments are optimized to improve binding affinity and selectivity. The compound's stability under various conditions further adds to its appeal for industrial-scale production.

Environmental and safety considerations are also paramount when working with 2H-1-Benzothiopyran-3-amine, 3,4-dihydro-8-methoxy-. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the broader industry shift toward green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption.

The commercial availability of CAS No. 771454-16-1 has expanded in response to rising demand from academic and industrial laboratories. Suppliers often highlight its high purity (>98%) and consistent quality, which are essential for reproducible research outcomes. Pricing trends indicate a stable market, though fluctuations may occur due to raw material availability or regulatory changes affecting fine chemical production.

Looking ahead, the future of 2H-1-Benzothiopyran-3-amine, 3,4-dihydro-8-methoxy- appears promising. Its structural features make it a candidate for further exploration in personalized medicine and targeted drug delivery systems. As computational chemistry tools advance, virtual screening of its derivatives could accelerate the identification of lead compounds for various therapeutic areas. The integration of artificial intelligence in molecular design may unlock new possibilities for this versatile chemical entity.